1-Tert-butoxy-2-nitro-propane

• Molecular Formula: C7H15NO3
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 2-methyl-2-(2-nitropropoxy)propane
• InChI: InChI=1S/C7H15NO3/c1-6(8(9)10)5-11-7(2,3)4/h6H,5H2,1-4H3
• InChI Key: FVWCWPSEQQMDNX-UHFFFAOYSA-N
• Canonical SMILES: CC(COC(C)(C)C)[N+](=O)[O-]

Description

1-Tert-butoxy-2-nitro-propane is a useful research compound. Its molecular formula is C7H15NO3 and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 36.6 g (0.34 mol) of crude 2-nitro-propan-1-ol [prepared according to Example 1a]in 200 ml of toluene in a pressure vessel is added 2 g of sodium bisulfate [NaHSO4]. Through the closed autoclave is added at room temperature 48 g (0.85 mol) of isobutene. The reaction mixture is maintained at 60° C. for 8 hours. The reaction mixture is cooled to room temperature, diluted with toluene and filtered to give a crude solution of 1-tert-butoxy-2-nitro-propane in toluene.